Cas no 1805929-30-9 (2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1805929-30-9
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4852663
• Update Time: 2025-05-24

2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C8H7ClF2N2O2/c9-4-1-3(2-5(14)15)13-8(12)6(4)7(10)11/h1,7H,2H2,(H2,12,13)(H,14,15)
• InChI Key： AOJDYZVEWRINED-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)O)=NC(=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid

2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-acetic Acid: A Comprehensive Overview

The compound with CAS No. 1805929-30-9, known as 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer both biological activity and chemical stability. Recent advancements in synthetic methodologies and bioassay techniques have further elucidated its potential applications, making it a subject of interest for researchers worldwide.

2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid is structurally defined by a pyridine ring system, a nitrogen-containing aromatic heterocycle. The substituents on the pyridine ring include an amino group at position 2, a chlorine atom at position 4, and a difluoromethyl group at position 3. Additionally, the compound features an acetic acid moiety attached to position 6 of the pyridine ring. This combination of functional groups imparts the molecule with unique electronic and steric properties, which are critical for its biological activity.

Recent studies have highlighted the potential of 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid as a lead compound in drug discovery. Its structure suggests possible interactions with various biological targets, such as enzymes or receptors, which could be exploited for therapeutic purposes. For instance, the amino group and chlorine atom may contribute to hydrogen bonding and electrostatic interactions, respectively, while the difluoromethyl group introduces additional fluorine atoms that are known to enhance lipophilicity and bioavailability.

In the context of agrochemicals, 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid has shown promise as a herbicide or plant growth regulator. The pyridine ring system is commonly found in such compounds due to its ability to interact with plant enzymes involved in growth regulation. The acetic acid moiety further enhances the molecule's ability to penetrate plant tissues, making it an effective candidate for agricultural applications.

From a synthetic standpoint, the preparation of 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid involves multi-step organic synthesis. Researchers have employed various strategies, including nucleophilic aromatic substitution and cross-coupling reactions, to construct this complex molecule. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling larger-scale production for research purposes.

The biological evaluation of 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid has revealed intriguing results. In vitro assays have demonstrated its ability to inhibit key enzymes associated with inflammatory pathways, suggesting potential anti-inflammatory properties. Furthermore, preliminary studies in animal models have indicated that this compound may possess antioxidant activity, which could be beneficial in treating oxidative stress-related conditions.

Despite its promising attributes, 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid presents certain challenges for large-scale application. Issues such as stability under physiological conditions and potential toxicity need to be thoroughly investigated before it can be considered for clinical or agricultural use. Ongoing research is focused on optimizing its pharmacokinetic properties and minimizing off-target effects.

In conclusion, 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic and agricultural applications. Its unique structure and promising biological profile make it an attractive target for further investigation. As research progresses, this compound has the potential to contribute significantly to advancements in medicine and agriculture.